N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(1,3-dioxo-2-azaspiro[4.5]decan-2-yl)acetamide
• InChI: InChI=1S/C17H23N3O3/c1-16(11-18,12-5-6-12)19-13(21)10-20-14(22)9-17(15(20)23)7-3-2-4-8-17/h12H,2-10H2,1H3,(H,19,21)
• InChI Key: XAZIJLIOTPTFEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CN2C(=O)CC3(C2=O)CCCCC3
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide, also known as CPET, is a novel chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. CPET has been synthesized using a unique method and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide is not fully understood. However, it is believed that N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide interacts with various enzymes and proteins in the body, leading to changes in their activity. N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has also been shown to activate certain proteins, such as AMP-activated protein kinase, which is involved in energy metabolism.
Biochemical and Physiological Effects:
N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide is its unique structure, which allows it to interact with various enzymes and proteins in the body. This makes it a potentially useful tool for studying enzyme and protein activity. Additionally, N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are many future directions for research on N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide. One direction is to further study its potential use as a drug for the treatment of various diseases. Another direction is to study its potential use as a catalyst in organic synthesis reactions. Additionally, further research is needed to fully understand the mechanism of action of N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide and its biochemical and physiological effects.

Synthesis Methods

N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been synthesized using a unique method that involves the reaction of 1-cyano-1-cyclopropylethylamine with 2-(1,3-dioxo-2-azaspiro[4.5]decan-2-yl)acetic acid. The resulting compound is then purified using various techniques, including column chromatography and recrystallization. The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has shown promising results in various scientific research applications. It has been studied for its potential use as a drug for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has also been studied for its potential use as a catalyst in organic synthesis reactions. Additionally, N-(1-cyano-1-cyclopropylethyl)-2-{1,3-dioxo-2-azaspiro[4.5]decan-2-yl}acetamide has been studied for its potential use as a fluorescent probe for the detection of various molecules.